Cas no 724742-88-5 (Imidazo[1,2-a]pyridine,2-(4-bromophenyl)-6-(trifluoromethyl)-)

• Product Name: Imidazo[1,2-a]pyridine,2-(4-bromophenyl)-6-(trifluoromethyl)-
• CAS No: 724742-88-5
• MF: C₁₄H₈BrF₃N₂
• MW: 341.125932693481
• MDL: MFCD05884449
• CID: 558661
• PubChem ID: 852434
• Update Time: 2025-10-29

Imidazo[1,2-a]pyridine,2-(4-bromophenyl)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine,2-(4-bromophenyl)-6-(trifluoromethyl)-
• AC1LGVDB
• AG-G-85310
• AQ-776
• CTK5D6158
• MolPort-002-848-717
• SureCN5307300
• 2-(4-Bromo-phenyl)-6-trifluoromethyl-imidazo[1,2-a]pyridine
• 724742-88-5
• 2-(4-bromophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine
• AQ-776/42801559
• SB38464
• SCHEMBL5307300
• 2-(4-Bromo-phenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine
• DTXSID40357368
• MFCD05884449
• C14H8BrF3N2
• BOAZGHRSWMFFNM-UHFFFAOYSA-N
• CS-0342889
• AKOS016578104

• MDL： MFCD05884449
• Inchi： 1S/C14H8BrF3N2/c15-11-4-1-9(2-5-11)12-8-20-7-10(14(16,17)18)3-6-13(20)19-12/h1-8H
• InChI Key： BOAZGHRSWMFFNM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CN2C=C(C(F)(F)F)C=CC2=N1

Computed Properties

• Exact Mass: 339.98230g/mol
• Monoisotopic Mass: 339.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.3Ų

Additional information on Imidazo[1,2-a]pyridine,2-(4-bromophenyl)-6-(trifluoromethyl)-

Imidazo[1,2-a]pyridine,2-(4-bromophenyl)-6-(trifluoromethyl) (CAS No. 724742-88-5): A Comprehensive Overview

Imidazo[1,2-a]pyridine,2-(4-bromophenyl)-6-(trifluoromethyl) (CAS No. 724742-88-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the imidazopyridine class, which is known for its broad spectrum of biological activities. The presence of a bromophenyl group at the 2-position and a trifluoromethyl group at the 6-position enhances its potential as a pharmacophore in drug discovery.

The< strong>imidozopyridine scaffold is a privileged structure in medicinal chemistry, exhibiting diverse biological activities including antiviral, anticancer, and anti-inflammatory effects. The specific substitution pattern in Imidazo[1,2-a]pyridine,2-(4-bromophenyl)-6-(trifluoromethyl) makes it an attractive candidate for further investigation. The bromophenyl group introduces a lipophilic moiety that can enhance membrane permeability, while the trifluoromethyl group increases metabolic stability and binding affinity.

Recent studies have highlighted the importance of< strong>imidazopyridines in the development of novel therapeutic agents. For instance, derivatives of this scaffold have shown promising results in preclinical trials for the treatment of various diseases. The< strong>CAS No. 724742-88-5 identifier ensures precise identification and tracking of this compound in research and industrial settings.

In particular, the< strong>2-(4-bromophenyl) substitution pattern has been found to enhance the binding affinity to certain biological targets. This modification allows for better interaction with enzymes and receptors, making it a valuable tool in structure-activity relationship (SAR) studies. Additionally, the< strong>6-(trifluoromethyl) group contributes to the compound's pharmacokinetic properties by reducing susceptibility to metabolic degradation.

The synthesis of< strong>Imidazo[1,2-a]pyridine,2-(4-bromophenyl)-6-(trifluoromethyl) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These include palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, which are essential for introducing the desired functional groups at specific positions on the imidazopyridine core.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Preliminary results suggest that it exhibits potent activity against certain cancer cell lines, making it a potential candidate for further development as an anticancer agent. Furthermore, its interaction with various biological targets has been explored to identify new therapeutic opportunities.

The< strong>CAS No. 724742-88-5 registration ensures that researchers can reliably obtain and utilize this compound for their studies. Regulatory compliance and quality control measures are strictly followed to guarantee the safety and efficacy of research materials. This compound is available from reputable chemical suppliers who adhere to international standards for chemical manufacturing and distribution.

In conclusion, Imidazo[1,2-a]pyridine,2-(4-bromophenyl)-6-(trifluoromethyl) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The combination of a bromophenyl group and a trifluoromethyl group enhances its potential as a lead compound for drug development. Continued research into this compound is expected to yield novel therapeutic agents with broad clinical applications.